Cas no 774148-44-6 (Acetic acid,2-[3-(dimethylamino)propoxy]-)

• Product Name: Acetic acid,2-[3-(dimethylamino)propoxy]-
• CAS No: 774148-44-6
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 552348
• PubChem ID: 20063800
• Update Time: 2025-04-19

Acetic acid,2-[3-(dimethylamino)propoxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[3-(dimethylamino)propoxy]-
• Aceticacid, [3-(dimethylamino)propoxy]- (9CI)
• [3-(Dimethylamino)propoxy]acetic acid
• 774148-44-6

• Inchi： 1S/C7H15NO3/c1-8(2)4-3-5-11-6-7(9)10/h3-6H2,1-2H3,(H,9,10)
• InChI Key： JVWBTVQQCKUSSH-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)CCCN(C)C

Computed Properties

• Exact Mass: 161.10525
• Monoisotopic Mass: 161.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: -2.2

Experimental Properties

• PSA: 49.77